Cas no 1216525-46-0 (Decarboxy Tianeptine-d12 Nitrile)

• Product Name: Decarboxy Tianeptine-d12 Nitrile
• CAS No: 1216525-46-0
• MF: C₂₁H₂₄ClN₃O₂S
• MW: 430.026103019714
• CID: 1058926
• PubChem ID: 46780571
• Update Time: 2025-10-28

Decarboxy Tianeptine-d12 Nitrile Chemical and Physical Properties

Names and Identifiers

• Decarboxy Tianeptine-d12 Nitrile
• 7-[(3-chloro-6-methyl-5,5-dioxo-11H-benzo[c][2,1]benzothiazepin-11-yl)amino]-2,2,3,3,4,4,5,5,6,6,7,7-dodecadeuterioheptanenitrile
• CS-0202472
• 7-[(3-Chloro-6,11-dihydro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11-yl)amino]-1-Heptanenitrile;
• DTXSID20675658
• 7-[(3-Chloro-6-methyl-5,5-dioxo-6,11-dihydro-5H-5lambda~6~-dibenzo[c,f][1,2]thiazepin-11-yl)amino](~2~H_12_)heptanenitrile
• 1216525-46-0
• HY-132703S
• Decarboxy Tianeptine-d12 (nitrile)

• Inchi： 1S/C21H24ClN3O2S/c1-25-19-10-6-5-9-17(19)21(24-14-8-4-2-3-7-13-23)18-12-11-16(22)15-20(18)28(25,26)27/h5-6,9-12,15,21,24H,2-4,7-8,14H2,1H3/i2D2,3D2,4D2,7D2,8D2,14D2
• InChI Key： BAZXSPFVNLBJSJ-ZARVCVOMSA-N
• SMILES： ClC1C=CC2=C(C=1)S(N(C)C1C=CC=CC=1C2NC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C#N)(=O)=O

Computed Properties

• Exact Mass: 429.20300
• Monoisotopic Mass: 429.2030968g/mol
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• PSA: 81.58000
• LogP: 6.16828

Additional information on Decarboxy Tianeptine-d12 Nitrile

Decarboxy Tianeptine-d12 Nitrile: A Comprehensive Overview in Modern Chemical Biology

Decarboxy Tianeptine-d12 Nitrile, a sophisticated derivative of the well-known compound CAS no1216525-46-0, has garnered significant attention in the field of chemical biology and pharmaceutical research. This is primarily due to its unique structural properties and its potential applications in understanding the mechanisms of neuroactive compounds. The introduction of deuterium labeling, specifically the d12 isotope, enhances the compound's utility in metabolic studies and pharmacokinetic analyses, making it a valuable tool for researchers.

The compound Decarboxy Tianeptine-d12 Nitrile represents a novel approach in the study of tianeptine, a molecule known for its antidepressant and neuroprotective effects. Tianeptine itself has been extensively studied for its ability to modulate serotonin transporters, but modifications such as decarboxylation and deuterium incorporation provide deeper insights into its pharmacological actions. The nitrile group introduces additional chemical reactivity, enabling further derivatization and structural analysis which are crucial for drug development.

In recent years, advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have made it possible to conduct high-resolution studies on labeled compounds like Decarboxy Tianeptine-d12 Nitrile. These techniques are particularly useful in identifying metabolic pathways and understanding how the body processes neuroactive drugs. The deuterium-labeled version allows researchers to trace the compound's degradation products more accurately, providing a clearer picture of its biological fate.

The structural modification of tianeptine into Decarboxy Tianeptine-d12 Nitrile has opened new avenues in the investigation of its pharmacological effects. Studies have shown that this derivative retains much of the original compound's therapeutic potential while offering enhanced stability and specificity. This makes it an attractive candidate for use in clinical trials and as a reference standard in analytical chemistry. The nitrile group also facilitates further chemical modifications, allowing for the creation of analogs with tailored properties.

One of the most compelling aspects of Decarboxy Tianeptine-d12 Nitrile is its potential application in drug discovery. By providing a labeled version of tianeptine, researchers can more easily monitor the compound's interactions with biological targets. This is particularly important for understanding how drugs affect neurotransmitter systems at a molecular level. The ability to visualize these interactions with high precision is crucial for developing new treatments for neurological disorders.

The synthesis of Decarboxy Tianeptine-d12 Nitrile involves complex organic transformations that require careful optimization to ensure high yield and purity. The introduction of deuterium atoms necessitates specialized synthetic routes, often involving deuterated reagents and catalysts. These challenges are offset by the significant benefits offered by the compound, particularly in terms of its utility as a research tool. The nitrile group also provides a handle for further chemical manipulation, enabling researchers to design derivatives with specific pharmacological profiles.

Recent research has highlighted the importance of labeled compounds in understanding drug metabolism and pharmacokinetics. Decarboxy Tianeptine-d12 Nitrile serves as an excellent model for studying these processes due to its stability and reactivity. By tracking the movement of deuterium atoms through metabolic pathways, researchers can gain insights into how drugs are processed by the body. This information is critical for optimizing drug dosages and predicting potential side effects.

The applications of Decarboxy Tianeptine-d12 Nitrile extend beyond basic research into clinical applications. For instance, it can be used as an internal standard in mass spectrometry assays to quantify tianeptine and its metabolites in biological samples. This is particularly useful in therapeutic drug monitoring and in studying drug-drug interactions. The compound's unique properties make it an invaluable tool for clinicians and researchers alike.

As our understanding of neuroactive compounds continues to evolve, so does the demand for sophisticated derivatives like Decarboxy Tianeptine-d12 Nitrile. The integration of deuterium labeling with structural modifications offers a powerful approach to studying drug mechanisms and developing new treatments. The nitrile group further enhances this utility by providing multiple points for chemical modification, allowing for the creation of compounds with tailored properties.

In conclusion, Decarboxy Tianeptine-d12 Nitrile represents a significant advancement in chemical biology research. Its unique combination of structural features makes it an excellent tool for studying tianeptine's pharmacological effects and metabolic pathways. As research in this field progresses, compounds like Decarboxy Tianeptine-d12 Nitrile will continue to play a crucial role in understanding how neuroactive drugs function at a molecular level.